Cas no 87055-40-1 (N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide)

N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide structure
87055-40-1 structure
Product Name:N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide
CAS No:87055-40-1
MF:C11H23N3O
MW:213.31982254982
CID:659604
PubChem ID:7130918
Update Time:2025-04-19

N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-acetamide, N-(1,1-dimethylethyl)hexahydro-
    • N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide
    • N-(tert-butyl)-2-(1,4-diazepan-1-yl)acetamide
    • 87055-40-1
    • Z104378182
    • AKOS000264469
    • CS-0293627
    • DTXSID10427880
    • EN300-14601
    • HMS1741P04
    • CHEMBL3453859
    • Inchi: 1S/C11H23N3O/c1-11(2,3)13-10(15)9-14-7-4-5-12-6-8-14/h12H,4-9H2,1-3H3,(H,13,15)
    • InChI Key: GTBSIJYCDGZHHF-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNCCC1)NC(C)(C)C

Computed Properties

  • Exact Mass: 213.184112366g/mol
  • Monoisotopic Mass: 213.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 44.4Ų

N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide Pricemore >>

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